Cas no 1185311-59-4 (3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride)

• Product Name: 3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride
• CAS No: 1185311-59-4
• MF: C₁₃H₁₆Cl₂N₄
• MW: 299.1989402771
• CID: 1003802
• PubChem ID: 45786634
• Update Time: 2025-11-06

3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride
• 3-chloro-N-piperidin-3-ylquinoxalin-2-amine,hydrochloride
• (3-chloroquinoxalin-2-yl)-3-piperidylamine, chloride
• (3-Chloroquinoxalin-2-yl)piperidin-3-yl-amine hydrochloride
• (3-Chloro-quinoxalin-2-yl)piperidin-3-yl-amine hydrochloride
• (3-Chloro-quinoxalin-2-yl)-piperidin-3-yl-amine hydrochloride
• AK-51907
• KB-01496
• SBB074729
• 3-Chloro-N-(piperidin-3-yl)quinoxalin-2-amine hydrochloride
• 3-chloro-N-piperidin-3-ylquinoxalin-2-amine;hydrochloride
• 3-Chloro-N-(piperidin-3-yl)quinoxalin-2-amine--hydrogen chloride (1/1)
• DB-299703
• 3-Chloro-N-(piperidin-3-yl)quinoxalin-2-aminehydrochloride
• 3-chloro-N-(3-piperidyl)quinoxalin-2-amine hydrochloride
• DTXSID40671394
• AKOS015941149
• 1185311-59-4

• MDL： MFCD09607560
• Inchi： 1S/C13H15ClN4.ClH/c14-12-13(16-9-4-3-7-15-8-9)18-11-6-2-1-5-10(11)17-12;/h1-2,5-6,9,15H,3-4,7-8H2,(H,16,18);1H
• InChI Key： FNOFYXKVYHREFE-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)NC1CNCCC1.Cl

Computed Properties

• Exact Mass: 298.0752019g/mol
• Monoisotopic Mass: 298.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride

Introduction to 3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride (CAS No. 1185311-59-4)

3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride, identified by the chemical abstracts service number 1185311-59-4, is a compound of significant interest in the field of pharmaceutical chemistry. This quinoxaline derivative features a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The presence of a chloro substituent and a piperidine ring in its molecular structure suggests a possible interaction with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The compound’s structure, comprising a quinoxaline core linked to a piperidine moiety, positions it as a promising scaffold for modulating various biological pathways. Quinoxalines are well-documented for their role in medicinal chemistry, often exhibiting properties that make them suitable for therapeutic applications. The addition of a chloro group at the 3-position of the quinoxaline ring introduces electrophilicity, which can enhance binding interactions with biological receptors or enzymes. This feature is particularly intriguing for designing molecules with enhanced affinity and selectivity.

The 3-piperidinyl substituent further enriches the structural complexity of this compound, providing a potential site for hydrogen bonding or other non-covalent interactions with biological targets. Piperidine derivatives are widely recognized for their pharmacological significance, often found in active pharmaceutical ingredients (APIs) due to their ability to improve solubility and metabolic stability. The combination of these structural elements in 3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride suggests a multifaceted approach to drug design, potentially targeting multiple pathways or receptors simultaneously.

In recent years, there has been growing interest in exploring novel derivatives of quinoxalines for their potential therapeutic applications. Research has highlighted the anti-inflammatory, anticancer, and antimicrobial properties of various quinoxaline-based compounds. The specific arrangement of functional groups in 3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride may contribute to its unique pharmacological profile, making it an attractive candidate for further preclinical and clinical studies.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development and bioavailability. Solubility plays a pivotal role in determining the pharmacokinetic behavior of drugs, influencing absorption, distribution, metabolism, and excretion (ADME) profiles. By improving solubility, the hydrochloride salt form may facilitate more efficient drug delivery systems, potentially leading to better therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high precision. These tools have been instrumental in rationalizing the design of 3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride, allowing scientists to hypothesize potential mechanisms of action based on its structural features. Such insights are crucial for guiding experimental validation and optimizing lead compounds towards clinical candidates.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve sustainability. The development of efficient synthetic routes not only reduces costs but also enhances scalability, which is essential for industrial production. Researchers have been exploring catalytic methods and alternative reagents to streamline the synthesis of complex molecules like 3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride.

In conclusion, 3-Chloro-N-3-piperidinyl-2-quinoxalinamine hydrochloride (CAS No. 1185311-59-4) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features—combining a quinoxaline core with chloro and piperidine substituents—position it as a promising scaffold for drug discovery. The compound’s enhanced solubility due to its salt form further supports its suitability for formulation development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will undoubtedly play a crucial role in advancing medical science.